Cas no 66640-93-5 (L-Ornithine, 2-(difluoromethyl)-)

• Product Name: L-Ornithine, 2-(difluoromethyl)-
• CAS No: 66640-93-5
• MF: C₆H₁₂F₂N₂O₂
• MW: 182.168488502502
• CID: 396042
• PubChem ID: 6992039
• Update Time: 2025-04-19

L-Ornithine, 2-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Ornithine, 2-(difluoromethyl)-
• ALPHA-DIFLUOROMETHYLORNITHINE
• DIFLUOROMETHYLORNITHINE
• (-)-2-Difluoromethylornithine
• L-Eflornithine
• 66640-93-5
• Q27094728
• EFLORNITHINE, (S)-
• BDBM50487426
• BIDD:GT0723
• (2S)-2,5-diamino-2-(difluoromethyl)pentanoic acid
• CHEMBL222838
• DTXSID00880061
• L-RMI71782
• AKOS030607731
• (S)-2,5-diamino-2-(difluoromethyl)pentanoic acid
• DB03856
• L-a-difluoromethylornithine
• SCHEMBL60698
• CS-0083702
• 66640-93-5 (L-isomer)
• L-DFMO
• HY-B0744C
• (+)-alpha-difluoromethylornithine
• C780YUS9YI
• (S)-eflornithine
• NS00099035
• BCP13795
• L-α-difluoromethylornithine
• DTXCID601021667
• UNII-C780YUS9YI
• L-alpha-Difluoromethylornithine

• Inchi： 1S/C6H12F2N2O2/c7-4(8)6(10,5(11)12)2-1-3-9/h4H,1-3,9-10H2,(H,11,12)/t6-/m1/s1
• InChI Key： VLCYCQAOQCDTCN-ZCFIWIBFSA-N
• SMILES： FC([C@@](C(=O)O)(CCCN)N)F

Computed Properties

• Exact Mass: 182.08676
• Monoisotopic Mass: 182.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 347.0±42.0 °C at 760 mmHg
• Flash Point: 163.7±27.9 °C
• Solubility: Soluble (180 g/l) (25 º C),
• PSA: 89.34
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

L-Ornithine, 2-(difluoromethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.